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Compound of Interest

Compound Name: 2,2,3,5,5-Pentamethylhexane

Cat. No.: B14715668 Get Quote

This document provides a detailed analysis of the molecular weight of the branched alkane

2,2,3,5,5-pentamethylhexane, intended for researchers, scientists, and professionals in drug

development and chemical analysis.

Chemical Identity and Formula
2,2,3,5,5-Pentamethylhexane is a saturated hydrocarbon. Its structure consists of a six-

carbon hexane chain with five methyl group substituents. Based on its nomenclature, the

chemical structure is determined, which leads to a precise molecular formula.

Molecular Formula: C₁₁H₂₄[1][2]

CAS Registry Number: 14739-73-2[1][2]

IUPAC Name: 2,2,3,5,5-pentamethylhexane[1]

Molecular Weight Calculation
The molecular weight (MW) is the sum of the atomic weights of all atoms in the molecule. The

calculation is based on the atomic weights of Carbon (C) and Hydrogen (H).

Atomic Weight of Carbon (C): ≈ 12.011 u

Atomic Weight of Hydrogen (H): ≈ 1.008 u
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The molecular weight is calculated as follows: MW = (11 × Atomic Weight of C) + (24 × Atomic

Weight of H) MW = (11 × 12.011) + (24 × 1.008) MW = 132.121 + 24.192 MW = 156.313 u

This calculated value is consistent with figures from established chemical databases, which

report the molecular weight as approximately 156.31 g/mol .[2][3][4]

Data Presentation
The following tables summarize the key quantitative data for 2,2,3,5,5-pentamethylhexane.

Table 1: Atomic Composition

Element Symbol Count
Atomic Weight
(u)

Total Mass (u)

Carbon C 11 12.011 132.121

| Hydrogen | H | 24 | 1.008 | 24.192 |

Table 2: Molecular Weight Summary

Property Value Unit Source

Molecular Weight 156.31 g/mol Guidechem[2]

Molecular Weight 156.3083 u NIST WebBook[1]

| Exact Mass | 156.187800766 | Da | PubChem |

Experimental Protocol: Molecular Weight
Determination
The experimental determination of the molecular weight of a pure compound like 2,2,3,5,5-
pentamethylhexane is typically achieved through Mass Spectrometry (MS).

Methodology: Electron Ionization Mass Spectrometry (EI-MS)
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Sample Introduction: A small, pure sample of 2,2,3,5,5-pentamethylhexane is introduced

into the mass spectrometer's ion source, where it is vaporized.

Ionization: The gaseous molecules are bombarded with a high-energy electron beam

(typically 70 eV). This process ejects an electron from the molecule, forming a positively

charged molecular ion (M⁺•).

Fragmentation: The high energy of the electron beam causes the molecular ion to fragment

into smaller, characteristic charged ions.

Acceleration: All positive ions are accelerated by an electric field to ensure they have the

same kinetic energy.

Deflection (Analysis): The ions travel through a magnetic field, which deflects them. The

degree of deflection is inversely proportional to the mass-to-charge ratio (m/z) of the ion;

lighter ions are deflected more than heavier ones.

Detection: A detector records the abundance of ions at each m/z value. The peak with the

highest m/z value typically represents the molecular ion, and its mass corresponds to the

molecular weight of the compound.

Logical Relationship Diagram
As 2,2,3,5,5-pentamethylhexane is a simple alkane, it is not involved in biological signaling

pathways. The following diagram illustrates the logical workflow for determining its molecular

weight.
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2,2,3,5,5-Pentamethylhexane

Molecular Formula
C₁₁H₂₄

Determines

Carbon (C)
Atom Count: 11

Atomic Weight: 12.011

Contains

Hydrogen (H)
Atom Count: 24

Atomic Weight: 1.008

Contains

Total Mass of Carbon
11 * 12.011 = 132.121

Calculate

Total Mass of Hydrogen
24 * 1.008 = 24.192

Calculate

Molecular Weight
132.121 + 24.192 = 156.313

Sum Sum
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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